Cas no 1948-92-1 (4-Nitro-4’-aminodiphenyl Sulfone)

4-Nitro-4’-aminodiphenyl sulfone is a sulfone-based aromatic compound featuring both nitro and amino functional groups. Its distinct chemical structure makes it valuable as an intermediate in organic synthesis, particularly in the production of high-performance polymers, dyes, and pharmaceuticals. The presence of electron-withdrawing (nitro) and electron-donating (amino) groups on opposite phenyl rings enhances its reactivity, enabling selective functionalization. This compound exhibits thermal stability and compatibility with various solvents, facilitating its use in controlled reactions. Its role in synthesizing specialty chemicals, such as sulfa drugs or advanced materials, underscores its importance in industrial and research applications. Proper handling is advised due to its potential sensitivity under reactive conditions.

4-Nitro-4’-aminodiphenyl Sulfone structure

1948-92-1 structure

Product Name:4-Nitro-4’-aminodiphenyl Sulfone

CAS No:1948-92-1

MF:C₁₂H₁₀N₂O₄S

MW:278.283801555634

MDL:MFCD00010648

CID:217908

PubChem ID:74762

Update Time:2025-06-09

4-Nitro-4’-aminodiphenyl Sulfone Chemical and Physical Properties

Names and Identifiers

- Benzenamine,4-[(4-nitrophenyl)sulfonyl]-
- {4-[(4-Nitrophenyl)sulfonyl]phenyl}amine
- 4-(4-nitrophenyl)sulfonylaniline
- 4-[(4-nitrophenyl)sulfonyl]Benzenamine
- 4-Nitro-4’-aminodiph
- 4-NITRO-4’-AMINODIPHENYL SULFONE
- 4-Nitro-4'-aMinodiphenyl Sulfone
- 4-(4-Nitrophenylsulfonyl)aniline
- 4-(4-nitrobenzenesulfonyl)aniline
- EN300-20870
- 4-(4-nitrophenylsulfonyl)benzenamine
- 4-Nitro-4 inverted exclamation mark -aminodiphenyl Sulfone
- 4-Nitro-4'-aminodiphenylsulfone
- GE77AYQ4NX
- 1948-92-1
- 4-(4-Nitrophenylsulfonyl)aniline, 96%
- CS-0188213
- 4-((4-Nitrophenyl)sulfonyl)aniline
- MFCD00010648
- FT-0672745
- NSC 27185
- CHEMBL342457
- UNII-GE77AYQ4NX
- p-(p-Nitrophenylsulfonyl)aniline
- SCHEMBL2762326
- 4-(4'-Nitro-benzenesulfonyl)-phenylamine
- 4-[(4-Nitrophenyl)sulfonyl]aniline
- SR-01000391085-1
- DTXSID4075162
- 4-Amino-4'-nitrobiphenyl sulphone
- Benzenamine, 4-((4-nitrophenyl)sulfonyl)-
- LS-08688
- E76624
- NSC-27185
- SR-01000391085
- AKOS000120860
- Z104484152
- NSC27185
- NS00026355
- ALBB-025752
- DA-21808
- 4-Nitro-4’-aminodiphenyl Sulfone
- MDL： MFCD00010648
- Inchi： 1S/C12H10N2O4S/c13-9-1-5-11(6-2-9)19(17,18)12-7-3-10(4-8-12)14(15)16/h1-8H,13H2
- InChI Key： DMZVYFFBWHBWMO-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

Exact Mass: 278.0362
Monoisotopic Mass: 278.03612798g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 114Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 526.5±35.0 °C at 760 mmHg
Flash Point: 272.2±25.9 °C
PSA: 103.3
LogP: 4.19500
Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Nitro-4’-aminodiphenyl Sulfone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Risk Phrases：36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Nitro-4’-aminodiphenyl Sulfone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N491550-10mg	4-Nitro-4’-aminodiphenyl Sulfone	1948-92-1	10mg	$ 115.00	2023-09-06
TRC	N491550-25mg	4-Nitro-4’-aminodiphenyl Sulfone	1948-92-1	25mg	$ 178.00	2023-09-06
TRC	N491550-50mg	4-Nitro-4’-aminodiphenyl Sulfone	1948-92-1	50mg	$ 345.00	2023-09-06
TRC	N491550-100mg	4-Nitro-4’-aminodiphenyl Sulfone	1948-92-1	100mg	$672.00	2023-05-17
TRC	N491550-250mg	4-Nitro-4’-aminodiphenyl Sulfone	1948-92-1	250mg	$1022.00	2023-05-17
abcr	AB245003-500 mg	4-Amino-4'-nitrobiphenyl sulphone	1948-92-1	500 mg	€145.00	2023-07-20
abcr	AB245003-1 g	4-Amino-4'-nitrobiphenyl sulphone	1948-92-1	1 g	€160.00	2023-07-20
abcr	AB245003-5 g	4-Amino-4'-nitrobiphenyl sulphone	1948-92-1	5 g	€355.00	2023-07-20
abcr	AB245003-10 g	4-Amino-4'-nitrobiphenyl sulphone	1948-92-1	10 g	€490.00	2023-07-20
abcr	AB245003-25 g	4-Amino-4'-nitrobiphenyl sulphone	1948-92-1	25 g	€1,007.50	2023-07-20